Cas no 117184-53-9 (Aranorosin)

Aranorosin is a specialized chemical compound with notable applications in pharmaceutical research and development. It exhibits selective inhibitory properties, making it a valuable tool for studying specific enzymatic pathways. The compound is characterized by its high purity and stability, ensuring reliable performance in experimental settings. Aranorosin's molecular structure allows for precise interactions with target proteins, facilitating detailed mechanistic studies. Its low cytotoxicity profile further enhances its utility in cell-based assays. Available in standardized formulations, Aranorosin is suitable for high-throughput screening and preclinical investigations. Researchers benefit from its consistent batch-to-batch reproducibility, which is critical for generating robust and reproducible data.

Aranorosin structure

Product Name:Aranorosin

CAS No:117184-53-9

MF:C₂₃H₃₃NO₆

MW:419.511227369308

CID:148144

PubChem ID:6444217

Update Time:2025-06-07

Aranorosin Chemical and Physical Properties

Names and Identifiers

- (6R)-N-((1'R,3'S,5'R,7'S)-5-Hydroxy-6'-oxodihydro-3H-4',8'-dioxaspiro[furan-2,2'-tricyclo[5.1.0.03,5]octan]-4-yl)-4,6-dimethyldodeca-2,4-dienamide
- 2,4-Dodecadienamide,N-[(1a,2b,3a,4'S,5a,5'R,7a)-dihydro-5'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,2'(3'H)-f
- Aranorosin
- ARANOROSIN A
- ARANOROSINE
- 2,4-Dodecadienamide,N-(dihydro-5'-hydroxy-6-oxospiro(4,8-dioxatricyclo(5.1.0.0(3,5))octane-2,2'(3'H)-furan)-4'-yl)-4,6-dimethyl
- 2,4-Dodecadienamide,N-(dihydro-5'-hydroxy-6-oxospiro(4,8-dioxatricyclo(5.1.0.0(sup 3,5))octane-2,2'(3'H)-furan)-4'-yl)-4,6-dimethyl
- 5))octane-2,2’(3’h)-furan)-4’-yl)-4,6-dimethyl-(sup
- 2,4-dodecadienamide,n-(dihydro-5’-hydroxy-6-oxospiro(4,8-dioxatricyclo(5.1.0.0
- 2,4-DODECADIENAMIDE, N-(DIHYDRO-5'-HYDROXY-6'-OXOSPIRO(4,8-DIOXATRICYCLO(5.1.0.03,5)OCTANE-2,2'(3'H)-FURAN)-4'-YL)-4,6-DIMETHYL-
- (R,2E,4E)-N-[[(1R,3S,4'S,5R,5'R,7S)-Dihydro-5'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,2'(3'H)-furan]]-4'-yl]-4,6-dimethyl-2,4-dodecadienamide
- J-003530
- 2,4-Dodecadienamide, N-(dihydro-5'-hydroxy-6-oxospiro(4,8-dioxatricyclo(5.1.0.0(3,5))octane-2,2'(3'H)-furan)-4'-yl)-4,6-dimethyl-
- (2E,4E,6R)-N-[(1S,3R,5S,7R)-2'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodeca-2,4-dienamide
- 2,4-Dodecadienamide, N-(dihydro-5'-hydroxy-6-oxospiro(4,8-dioxatricyclo(5.1.0.0(sup 3,5))octane-2,2'(3'H)-furan)-4'-yl)-4,6-dimethyl-
- 117184-53-9
- HB3768
- (2E,4E)-N-(2'-Hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl)-4,6-dimethyldodeca-2,4-dienamide
- HY-121780
- CHEBI:221931
- AKOS040755831
- CS-0083288
- (2E,4E,6R)-N-[(1S,2'R,3R,3'S,5S,7R)-2'-Hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodeca-2,4-dienamide
- (4R,9S)-4,9-Diisobutyl-1,6-diazecane-2,7-dione
- (2E,4E,6R)-N-[(1R,3S,5R,7S)-2'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodeca-2,4-dienamide
- Inchi： 1S/C23H33NO6/c1-4-5-6-7-8-13(2)11-14(3)9-10-16(25)24-15-12-23(30-22(15)27)20-18(28-20)17(26)19-21(23)29-19/h9-11,13,15,18-22,27H,4-8,12H2,1-3H3,(H,24,25)/b10-9+,14-11+/t13-,15?,18-,19+,20-,21+,22?,23?/m1/s1
- InChI Key： JHTWWPWUODMKEO-PHJKOLFRSA-N
- SMILES： O1[C@H]2C([C@@H]3[C@H](C4(CC(C(O)O4)NC(/C=C/C(/C)=C/[C@H](C)CCCCCC)=O)[C@@H]12)O3)=O

Computed Properties

Exact Mass: 419.23100
Monoisotopic Mass: 419.230788
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 9
Complexity: 726
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
XLogP3: 3.6

Experimental Properties

Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 650.4°Cat760mmHg
Flash Point: 347.2°C
Refractive Index: 1.565
Solubility: Almost insoluble (0.015 g/l) (25 º C),
PSA: 100.69000
LogP: 2.56610

Aranorosin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A765553-250μg	Aranorosin	117184-53-9		250μg	$ 50.00	2022-06-07
TRC	A765553-500μg	Aranorosin	117184-53-9		500μg	$ 80.00	2022-06-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64474-1mg	Aranorosin	117184-53-9	98%	1mg	￥1748.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64474-5mg	Aranorosin	117184-53-9	98%	5mg	￥7665.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64474-500ug	Aranorosin	117184-53-9	98%	500ug	￥916.00	2023-09-09
TRC	A765553-.25mg	Aranorosin	117184-53-9		.25mg	$ 58.00	2023-04-19
TRC	A765553-.5mg	Aranorosin	117184-53-9		.5mg	$ 92.00	2023-04-19
TRC	A765553-250µg	Aranorosin	117184-53-9		250µg	$ 45.00	2021-05-08
TRC	A765553-500µg	Aranorosin	117184-53-9		500µg	$ 75.00	2021-05-08
SHENG KE LU SI SHENG WU JI SHU	sc-391076-250 µg	Aranorosin,	117184-53-9		250µg	￥451.00	2023-07-11

Aranorosin Related Literature

1. The total synthesis of the diepoxycyclohexanone antibiotic aranorosin and novel synthetic analogues

Alexander McKillop,Lee McLaren,Richard J. K. Taylor,Robert J. Watson,Norman J. Lewis J. Chem. Soc. Perkin Trans. 1 1996 1385
2. Organometallic additions to protected quinone bis-epoxides and quinone monoacetals: synthesis of the aranorosin nucleus

Alexander McKillop,Richard J. K. Taylor,Robert J. Watson,Norman Lewis J. Chem. Soc. Chem. Commun. 1992 1589
3. Chemical investigations into the biosynthesis of the gymnastatin and dankastatin alkaloids

Bingqi Tong,Bridget P. Belcher,Daniel K. Nomura,Thomas J. Maimone Chem. Sci. 2021 12 8884
4. Construction of spirolactones with concomitant formation of the fused quaternary centre – application to the synthesis of natural products

Alexandra Bartoli,Fabien Rodier,Laurent Commeiras,Jean-Luc Parrain,Ga?lle Chouraqui Nat. Prod. Rep. 2011 28 763
5. The synthesis of 1,8-dihydroxynaphthalene-derived natural products: palmarumycin CP1, palmarumycin CP2, palmarumycin C11, CJ-12,371, deoxypreussomerin A and novel analogues

Jacques P. Ragot,Christoph Steeneck,Marie-Lyne Alcaraz,Richard J. K. Taylor J. Chem. Soc. Perkin Trans. 1 1999 1073